Cas no 56-59-7 (Felypressin)

• Product Name: Felypressin
• CAS No: 56-59-7
• MF: C₄₆H₆₅N₁₃O₁₁S₂
• MW: 1040.21880698204
• MDL: MFCD30489730
• CID: 33628
• PubChem ID: 14257662
• Update Time: 2025-06-08

Felypressin Chemical and Physical Properties

Names and Identifiers

• felypressin
• 2-L-PHENYLALANINE-8-L-LYSINE-VASOPRESSIN
• Boc-ala-nh2
• Felypressin Acetate
• (2-L-Phenylalanine)-8-lysinevasopressin
• [PHE2,LYS8]-VASOPRESSIN
• 2-(phenylalanine)-8-lyine vasopression
• 2-(Phenylalanine)-8-lysine vasopressin
• M.W. 1040.22 C46H65N13O11S2
• Octapressin
• Phelypressin
• PLV-2
• N-[5-Amino-1-(carbamoylmethylcarbamoyl)pentyl]-1-[19-amino-13,16-dibenzyl-10-(2-carbamoylethyl)-7-(carbamoylmethyl)-6,9,12,15,18-pentaoxo-1,2-dithia-5,8,11,14
• N-[5-Amino-1-(carbamoylmethylcarbamoyl)pentyl]-1-[19-amino-13,16-dibenzyl-10-(2-carbamoylethyl)-7-(carbamoylmethyl)-6,9,12,15,18-pentaoxo-1,2-dithia-5,8,11,14,17-pentazacycloicosane-4-carbonyl]pyrrolidine-2-carboxamide
• Felypressinum
• Felypressine
• Felipresina
• 2-(L-Phenylalanine)-8-L-lysinevasopressin
• Phe(2)-Lys(8)-vasopressin
• 17N2918V6G
• Felipressina [DCIT]
• Felipresina [INN-Spanish]
• Felypressinum [INN-Latin]
• Felypressine [INN-French]
• L-Cysteinyl-L-phenylalanyl-L-phenylalanyl-L-glutaminyl-L-asparaginyl-L-cysteinyl-L-prolyl-L-lysylglycinamide cyclic (1-6)disulfide
• Felypressin [USAN:INN:BAN]
• C46-H65-N13-O11-S2
• NCGC00182033-01
• EINECS 200-282-7
• Felipressina
• CHEMBL3185126
• CHEBI:60564
• H-[Cys-Phe-Phe-Gln-Asn-Cys]-Pro-Lys-Gly-NH2
• DTXSID6048599
• C46H65N13O11S2
• 56-59-7
• 1-{[(4R,7S,10S,13S,16S,19R)-19-amino-7-(2-amino-2-oxoethyl)-10-(3-amino-3-oxopropyl)-13,16-dibenzyl-6,9,12,15,18-pentaoxo-1,2-dithia-5,8,11,14,17-pentaazacycloicosan-4-yl]carbonyl}-L-prolyl-L-lysylglycinamide
• SCHEMBL33291
• CAS-56-59-7
• Vasopressin, 2-L-phenylalanine-8-L-lysine-
• DTXCID6028525
• (S)-N-((S)-6-amino-1-((2-amino-2-oxoethyl)amino)-1-oxohexan-2-yl)-1-((4R,7S,10S,13S,16S,19R)-19-amino-7-(2-amino-2-oxoethyl)-10-(3-amino-3-oxopropyl)-13,16-dibenzyl-6,9,12,15,18-pentaoxo-1,2-dithia-5,8,11,14,17-pentaazacycloicosane-4-carbonyl)pyrrolidine-2-carboxamide
• (2S)-N-[(2S)-6-amino-1-[(2-amino-2-oxoethyl)amino]-1-oxohexan-2-yl]-1-[(4R,7S,10S,13S,16S,19R)-19-amino-7-(2-amino-2-oxoethyl)-10-(3-amino-3-oxopropyl)-13,16-dibenzyl-6,9,12,15,18-pentaoxo-1,2-dithia-5,8,11,14,17-pentazacycloicosane-4-carbonyl]pyrrolidine-2-carboxamide
• Tox21_112932
• HY-A0182
• Octopressin
• A913370
• Felypressin [USAN:BAN:INN]
• DB00093
• UNII-17N2918V6G
• CS-5837
• NS00033543
• AKOS030529558
• A12648
• L-Cysteinyl-L-phenylalanyl-L-phenylalanyl-L-glutaminyl-L-asparaginyl-L-cysteinyl-L-prolyl-L-lysylglycinamide cyclic (1->6)disulfide
• L-CYSTEINYL-L-PHENYLALANYL-L-PHENYLALANYL-L-GLUTAMINYL-L-ASPARAGINYL-L-CYSTEINYL-L-PROLYL-L-LYSYLGLYCINAMIDE CYCLIC (1->6)DISULPHIDE
• FELYPRESSIN (MART.)
• Phenylalanyl-Lysyl Vasopressin
• Vasopressin, Phenylalanyl Lysyl
• Felypressinum (INN-Latin)
• Vasopressin, Phenylalanine Lysine
• FELYPRESSIN [MI]
• FELYPRESSIN (EP IMPURITY)
• 1-(((4R,7S,10S,13S,16S,19R)-19-amino-7-(2-amino-2-oxoethyl)-10-(3-amino-3-oxopropyl)-13,16-dibenzyl-6,9,12,15,18-pentaoxo-1,2-dithia-5,8,11,14,17-pentaazacycloicosan-4-yl)carbonyl)-L-prolyl-L-lysylglycinamide
• Felypressine (INN-French)
• PLV-2 (TN)
• FELYPRESSIN (EP MONOGRAPH)
• Lysine Vasopressin, Phenylalanine
• Felipresina (INN-Spanish)
• FELYPRESSIN [EP MONOGRAPH]
• CYS-PHE-PHE-GLN-ASN-CYS-PRO-LYS-GLY-NH2 (1-6 DISULPHIDE)
• CYS-PHE-PHE-GLN-ASN-CYS-PRO-LYS-GLY-NH2 (1-6 DISULFIDE)
• FELYPRESSIN [MART.]
• FELYPRESSIN [INN]
• DA-63405
• FELYPRESSIN [WHO-DD]
• SFKQVVDKFKYTNA-DZCXQCEKSA-N
• FELYPRESSIN [EP IMPURITY]
• Felypressin

• MDL： MFCD30489730
• Inchi： 1S/C46H65N13O11S2/c47-18-8-7-14-29(40(64)52-23-38(51)62)54-45(69)35-15-9-19-59(35)46(70)34-25-72-71-24-28(48)39(63)55-31(20-26-10-3-1-4-11-26)43(67)56-32(21-27-12-5-2-6-13-27)42(66)53-30(16-17-36(49)60)41(65)57-33(22-37(50)61)44(68)58-34/h1-6,10-13,28-35H,7-9,14-25,47-48H2,(H2,49,60)(H2,50,61)(H2,51,62)(H,52,64)(H,53,66)(H,54,69)(H,55,63)(H,56,67)(H,57,65)(H,58,68)/t28-,29-,30-,31-,32-,33-,34-,35-/m0/s1
• InChI Key： SFKQVVDKFKYTNA-DZCXQCEKSA-N
• SMILES： S1C[C@@H](C(N2CCC[C@H]2C(N[C@H](C(NCC(N)=O)=O)CCCCN)=O)=O)NC([C@H](CC(N)=O)NC([C@H](CCC(N)=O)NC([C@H](CC2C=CC=CC=2)NC([C@H](CC2C=CC=CC=2)NC([C@H](CS1)N)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 1039.44000
• Monoisotopic Mass: 1039.437
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 72
• Rotatable Bond Count: 19
• Complexity: 1920
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 456
• XLogP3: -3.5

Experimental Properties

• Color/Form: No data available
• Density: 1.288
• Melting Point: No data available
• Boiling Point: 1571.3±65.0 °C at 760 mmHg
• Flash Point: 904.1±34.3 °C
• Refractive Index: 1.574
• Solubility: biological extracorporealIn Vitro:DMSOsolubility≥ 10.4 mg/mL(10.00 mM)*"≥" means solublesoluble , but saturation unknownsolubilityunknown.
• PSA: 455.92000
• LogP: 1.83050

Felypressin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients

Additional information on Felypressin

Introduction to Felypressin and CAS No. 56-59-7: Applications and Research Developments

Compounds with specific chemical identifiers, such as CAS No. 56-59-7, often play pivotal roles in the field of pharmaceuticals and biochemical research. One notable compound that has garnered significant attention is Felypressin, a synthetic peptide with a well-documented history in medical applications. This introduction aims to provide a comprehensive overview of Felypressin, its chemical properties, and its relevance in contemporary research, particularly in the context of cardiovascular and endocrine systems.

The chemical structure of Felypressin is meticulously designed to mimic the natural vasopressin peptide, specifically targeting the vasopressin V1a receptor. This receptor plays a crucial role in regulating blood pressure and fluid balance in the body. The synthesis of Felypressin, as outlined by its CAS number, involves a complex series of chemical reactions that ensure high purity and biological activity. The compound’s molecular formula and structural details are critical for understanding its mechanism of action and therapeutic potential.

Recent research has highlighted the importance of peptides like Felypressin in managing conditions such as hypertension and diabetes insipidus. Studies have demonstrated that Felypressin can effectively stimulate vasoconstriction, thereby helping to maintain or restore normal blood pressure levels. Additionally, its ability to regulate water retention in the kidneys makes it a valuable tool in treating conditions characterized by excessive urine production.

In clinical trials, Felypressin has been evaluated for its efficacy in both acute and chronic settings. For instance, its use in emergency situations where rapid blood pressure stabilization is required has shown promising results. Furthermore, ongoing research is exploring its potential applications in chronic disease management, particularly in patients with resistant hypertension or diabetes insipidus. The compound’s specificity towards the V1a receptor ensures minimal side effects compared to broader-spectrum treatments.

The synthesis and purification of Felypressin are subject to stringent quality control measures to ensure consistency and safety. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry, are employed to verify the compound’s purity and structural integrity. These methods are essential for maintaining the high standards required for pharmaceutical applications.

From a regulatory perspective, Felypressin is subject to rigorous testing and approval processes before it can be used in clinical settings. Regulatory agencies require extensive data on its safety and efficacy, including preclinical studies and human trials. Compliance with these regulations ensures that patients receive treatments that are both effective and safe.

The future of Felypressin research looks promising, with several ongoing studies aimed at expanding its therapeutic applications. Innovations in drug delivery systems, such as targeted nanoparticles or sustained-release formulations, could enhance the compound’s bioavailability and reduce dosing frequency. Additionally, exploring combination therapies with other cardiovascular drugs may offer synergistic benefits for patients with complex conditions.

Collaborative efforts between academic researchers and pharmaceutical companies are crucial for advancing the development of compounds like Felypressin. Such partnerships facilitate the translation of laboratory findings into clinical applications, ultimately benefiting patients worldwide. The continuous refinement of synthetic methodologies also plays a vital role in making these therapies more accessible and affordable.

In conclusion, Felypressin stands as a testament to the progress made in peptide-based pharmaceuticals. Its targeted action on the vasopressin V1a receptor offers significant advantages in managing various medical conditions. As research continues to uncover new applications and improve manufacturing processes, compounds like Felypressin will remain at the forefront of therapeutic innovation.